N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide

• IUPAC Name: [(Z)-[amino-(4-methoxyphenyl)methylidene]amino] 2-bromobenzoate
• InChI: InChI=1S/C15H13BrN2O3/c1-20-11-8-6-10(7-9-11)14(17)18-21-15(19)12-4-2-3-5-13(12)16/h2-9H,1H3,(H2,17,18)
• InChI Key: LIAOIAMUQHWFBP-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=NOC(=O)C2=CC=CC=C2Br)N
• Isomeric SMILES: COC1=CC=C(C=C1)/C(=N/OC(=O)C2=CC=CC=C2Br)/N
• Molecular Formula: C15H13BrN2O3
• Molecular Weight: 349.18 g/mol

Description

N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide, also known as BBOM, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. BBOM is a synthetic compound that has been synthesized using different methods.

Mechanism of Action

The mechanism of action of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is not fully understood. However, it is believed that N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide exerts its effects by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes involved in the regulation of gene expression. By inhibiting the activity of HDACs, N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is believed to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been shown to have a number of biochemical and physiological effects. In vitro studies have shown that N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide inhibits the growth of cancer cells, induces apoptosis, and inhibits the activity of HDACs. In vivo studies have shown that N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has anti-tumor effects in animal models of cancer. N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has also been shown to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the major advantages of using N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide in lab experiments is that it is a synthetic compound that can be easily synthesized in large quantities. N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is also relatively stable and can be stored for long periods of time. However, one of the limitations of using N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide in lab experiments is that it is a relatively new compound and its effects on humans are not fully understood. Further studies are needed to determine the safety and efficacy of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide in humans.

Future Directions

There are several future directions for research on N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide. One direction is to further investigate the mechanism of action of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide. Another direction is to study the effects of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide on different types of cancer cells and neurodegenerative disorders. Additionally, future studies could investigate the potential use of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide in combination with other drugs for the treatment of cancer and neurodegenerative disorders. Finally, studies could investigate the safety and efficacy of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide in humans.

Synthesis Methods

N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is a synthetic compound that has been synthesized using different methods. The most common method for synthesizing N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is the reaction of 4-methoxybenzenecarboximidamide with 2-bromobenzoyl chloride in the presence of a base such as triethylamine. The reaction takes place in an organic solvent such as dichloromethane or chloroform. The product is then purified using column chromatography to obtain pure N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide.

Scientific Research Applications

N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been extensively studied for its potential applications in various fields of scientific research. One of the major applications of N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide is in the field of medicinal chemistry. N'-[(2-bromobenzoyl)oxy]-4-methoxybenzenecarboximidamide has been shown to have potential as an anticancer agent due to its ability to inhibit the growth of cancer cells. It has also been studied for its potential applications in the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders.